Cas no 1785716-67-7 (2-amino-2-[1-(2-methylpropyl)-1H-pyrazol-5-yl]acetic acid)

• Product Name: 2-amino-2-[1-(2-methylpropyl)-1H-pyrazol-5-yl]acetic acid
• CAS No: 1785716-67-7
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5959473
• PubChem ID: 83880059
• Update Time: 2025-10-30

2-amino-2-[1-(2-methylpropyl)-1H-pyrazol-5-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1738321
• 1785716-67-7
• 2-amino-2-[1-(2-methylpropyl)-1H-pyrazol-5-yl]acetic acid

• Inchi： 1S/C9H15N3O2/c1-6(2)5-12-7(3-4-11-12)8(10)9(13)14/h3-4,6,8H,5,10H2,1-2H3,(H,13,14)
• InChI Key： UYQASVVICGCVTJ-UHFFFAOYSA-N
• SMILES： OC(C(C1=CC=NN1CC(C)C)N)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-amino-2-[1-(2-methylpropyl)-1H-pyrazol-5-yl]acetic acid

Comprehensive Overview of 2-amino-2-[1-(2-methylpropyl)-1H-pyrazol-5-yl]acetic acid (CAS No. 1785716-67-7)

The compound 2-amino-2-[1-(2-methylpropyl)-1H-pyrazol-5-yl]acetic acid (CAS No. 1785716-67-7) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This structurally unique compound features a pyrazole ring substituted with a 2-methylpropyl group and an acetic acid moiety, making it a versatile intermediate for drug discovery. Its amino acid-like structure has prompted investigations into its potential applications in modulating biological pathways, particularly in the development of novel therapeutics.

In recent years, the demand for heterocyclic compounds like 2-amino-2-[1-(2-methylpropyl)-1H-pyrazol-5-yl]acetic acid has surged due to their role in designing small-molecule inhibitors and biologically active agents. Researchers are particularly interested in its structural motif, which resembles known pharmacophores used in anti-inflammatory and neurological disorder treatments. The compound’s CAS No. 1785716-67-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the key hotspots surrounding this compound is its potential application in targeted drug delivery systems. With the rise of personalized medicine, scientists are exploring how its amino acid derivative properties can enhance drug solubility and bioavailability. Additionally, its pyrazole core aligns with trends in fragment-based drug design, a strategy widely discussed in AI-driven drug discovery platforms. This connection to computational chemistry tools has further amplified its visibility in search queries.

From a synthetic perspective, 2-amino-2-[1-(2-methylpropyl)-1H-pyrazol-5-yl]acetic acid is often highlighted for its scalable synthesis and high purity, critical factors for industrial applications. Laboratories frequently optimize its production using green chemistry principles, addressing the growing demand for sustainable chemical processes. This aligns with broader environmental concerns, making it a topic of interest in ESG (Environmental, Social, and Governance)-focused research.

Another trending discussion involves the compound’s role in proteomics and metabolomics studies. Its structural analogs have been identified as potential biomarkers or enzyme modulators, sparking curiosity in life sciences communities. Searches for "pyrazole derivatives in disease research" often lead to explorations of this compound’s mechanistic interactions, particularly in cell signaling pathways.

In summary, 2-amino-2-[1-(2-methylpropyl)-1H-pyrazol-5-yl]acetic acid (CAS No. 1785716-67-7) represents a convergence of medicinal chemistry, drug development, and sustainable science. Its multifaceted applications and alignment with contemporary research trends ensure its continued prominence in scientific literature and online searches. As innovation in pharmaceutical intermediates accelerates, this compound is poised to remain a focal point for both academic and industrial stakeholders.